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Compound of Interest

Compound Name: Glyceryl caprylate-caprate

Cat. No.: B1139957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the emulsifying properties of

glyceryl caprylate-caprate, a versatile non-ionic surfactant widely utilized in the

pharmaceutical, cosmetic, and food industries. This document details its physicochemical

characteristics, emulsifying performance, and its application in advanced drug delivery

systems. Experimental protocols for evaluating its emulsifying efficacy are also provided.

Introduction to Glyceryl Caprylate-Caprate
Glyceryl caprylate-caprate is a mono- and diglyceride mixture derived from the esterification

of glycerin with caprylic and capric acids, which are medium-chain fatty acids typically sourced

from coconut or palm kernel oil.[1] Its amphiphilic nature, possessing both a hydrophilic glycerol

head and lipophilic fatty acid tails, allows it to reduce the interfacial tension between oil and

water phases, thereby stabilizing emulsions.[2] Beyond its primary role as an emulsifier and co-

emulsifier, it also functions as an emollient, a solubilizer, and possesses antimicrobial

properties, making it a valuable multifunctional excipient.[3]

Physicochemical and Emulsifying Properties
The emulsifying capacity of glyceryl caprylate-caprate is dictated by its physicochemical

properties. Key parameters that quantify its performance as an emulsifier are summarized

below.
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Table 1: Physicochemical Properties of Glyceryl
Caprylate-Caprate and Related Compounds

Property Value Remarks

Required Hydrophilic-Lipophilic

Balance (HLB)
~9.3

For coco-caprylate/caprate in

submicron emulsions.[4] The

HLB value can be calculated

for fatty acid esters of

polyhydric alcohols using the

formula: HLB = 20 * (1 - S/A),

where S is the saponification

value and A is the acid number

of the fatty acid.[5][6]

Critical Micelle Concentration

(CMC)

Not explicitly found for glyceryl

caprylate-caprate.

For the related compound,

glyceryl monostearate, the

CMC was determined to be

2.40 x 10⁻² mol/dm³ (UV-

Visible Spectroscopy) and 4.50

x 10⁻² mol/dm³ (Conductivity).

[7] For sodium caprylate, a

related anionic surfactant, the

CMC is approximately 300

mM.[8]

Appearance

White, waxy solid at 20°C. Can

be heated to 40-50°C to

become liquid.

Recommended pH range 4.0 - 7.0 [2]

Mechanism of Emulsification
The emulsifying action of glyceryl caprylate-caprate is based on its molecular structure. The

molecule orients itself at the oil-water interface, with the hydrophilic glycerol portion in the

aqueous phase and the lipophilic caprylic/capric acid chains in the oil phase. This orientation

reduces the interfacial tension, which is the energy required to increase the surface area

between the two immiscible liquids. By lowering this energy barrier, glyceryl caprylate-
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caprate facilitates the formation of smaller droplets and enhances the stability of the emulsion.

[2]
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(Smaller Droplets)
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Caption: Mechanism of Emulsification by Glyceryl Caprylate-Caprate.

Experimental Protocols for Evaluation of
Emulsifying Properties
Preparation of an Oil-in-Water (O/W) Emulsion
This protocol describes a general method for preparing a standard oil-in-water emulsion using

glyceryl caprylate-caprate as a co-emulsifier.

Materials:

Glyceryl caprylate-caprate

Primary emulsifier (e.g., Olivem 1000)

Oil phase (e.g., coco-caprylate/caprate, sweet almond oil)
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Aqueous phase (deionized water)

Glycerin

Xanthan gum (stabilizer)

Preservative

Procedure:

Phase Preparation:

Oil Phase: In one beaker, combine the oil phase ingredients, including glyceryl caprylate-
caprate and the primary emulsifier. Heat to 75-80°C until all components are melted and

uniform.[9]

Aqueous Phase: In a separate beaker, combine the deionized water and glycerin. Heat to

75-80°C. In a small, separate container, disperse the xanthan gum in a portion of the

glycerin to form a slurry, then add this to the heated water phase with stirring.[1]

Emulsification: Slowly add the hot oil phase to the hot aqueous phase under continuous

stirring with a high-shear mixer (e.g., homogenizer) at 5,000-10,000 rpm for 3-5 minutes.[9]

Cooling: Reduce the stirring speed and allow the emulsion to cool.

Addition of Heat-Sensitive Ingredients: Once the emulsion has cooled to below 40°C, add

any heat-sensitive ingredients, such as preservatives and fragrances, and continue to stir

until uniform.[1][9]

pH Adjustment: Check the pH of a 10% dilution of the emulsion in distilled water and adjust

to the desired range (typically 4.5-5.5 for cosmetic applications) using an acid or base

solution if necessary.[1]
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Caption: Workflow for O/W Emulsion Preparation.

Droplet Size Analysis
Droplet size distribution is a critical parameter for emulsion stability and performance.

Method: Dynamic Light Scattering (DLS)
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Sample Preparation: Dilute the emulsion with deionized water to an appropriate

concentration to avoid multiple scattering effects.

Measurement: Analyze the diluted sample using a DLS instrument (e.g., Zetasizer). The

instrument measures the fluctuations in scattered light intensity caused by the Brownian

motion of the droplets and correlates this to their size.

Data Analysis: The software will generate a particle size distribution report, including the

mean droplet diameter and the polydispersity index (PDI). Smaller droplet sizes and a lower

PDI generally indicate a more stable emulsion.[3]

Emulsion Stability Testing
Accelerated stability testing is used to predict the long-term shelf life of an emulsion.

Methods:

Centrifugation Test:

Place a sample of the emulsion in a centrifuge tube.

Centrifuge at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes).[10]

Visually inspect for any signs of phase separation, such as creaming or sedimentation.[9]

Freeze-Thaw Cycling:

Subject the emulsion to at least three cycles of freezing and thawing.[10]

A typical cycle consists of 24 hours at a low temperature (e.g., -5°C to -10°C) followed by

24 hours at room temperature.[9][10]

After the cycles, visually inspect for changes in consistency, color, and phase separation.

[9]

Thermal Stability Test:
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Store samples of the emulsion at elevated temperatures (e.g., 40°C and 50°C) for a period

of one to three months.[9][10]

Periodically evaluate the samples for changes in physical properties such as viscosity, pH,

color, and odor.[9]

Emulsion Sample

Centrifugation Test Freeze-Thaw Cycling Thermal Stability Test

Evaluate for
Phase Separation,

Changes in Properties

Click to download full resolution via product page

Caption: Workflow for Emulsion Stability Testing.

Application in Self-Emulsifying Drug Delivery
Systems (SEDDS)
Glyceryl caprylate-caprate is a valuable component in the formulation of SEDDS, which are

isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water

emulsions upon gentle agitation in aqueous media, such as the gastrointestinal fluids.[11]

These systems are designed to enhance the oral bioavailability of poorly water-soluble drugs.

[12][13]

Table 2: Representative SEDDS Formulation
Components
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Component Example Function

Oil Caprylic/Capric Triglyceride

Solubilizes the lipophilic drug

and facilitates lymphatic

transport.

Surfactant

Glyceryl Caprylate-Caprate,

PEG-6 Caprylic/Capric

Glycerides

Reduces interfacial tension

and promotes self-

emulsification.

Co-surfactant/ Co-solvent Propylene Glycol, Ethanol

Increases the solubility of the

drug and surfactant in the oil

phase.[14]

Drug
Poorly water-soluble API (e.g.,

Felodipine)

The active pharmaceutical

ingredient to be delivered.[15]

The formulation of a SEDDS involves screening various excipients for their ability to solubilize

the drug and then constructing ternary phase diagrams to identify the self-emulsifying region.

The performance of the SEDDS is evaluated by its self-emulsification time, droplet size, and in

vitro drug release profile.

Conclusion
Glyceryl caprylate-caprate is a highly effective and versatile co-emulsifier with a favorable

safety profile. Its ability to reduce interfacial tension, form stable emulsions with small droplet

sizes, and its compatibility with a wide range of excipients make it an invaluable tool for

researchers, scientists, and drug development professionals. A thorough understanding of its

emulsifying properties and the application of rigorous experimental evaluation are key to

leveraging its full potential in the development of stable and efficacious pharmaceutical and

cosmetic formulations.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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